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Compound of Interest

Compound Name: (2R)-2-hydroxy-3-methylbutanoate

Cat. No.: B1240307

Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe handling, storage, and disposal of (2R)-2-hydroxy-3-methylbutanoate.

This document provides critical safety and logistical information to ensure the proper handling

of (2R)-2-hydroxy-3-methylbutanoate in a laboratory setting. Adherence to these guidelines is

essential for maintaining a safe research environment and ensuring the integrity of your work.

Personal Protective Equipment (PPE)
When handling (2R)-2-hydroxy-3-methylbutanoate, the use of appropriate personal

protective equipment is mandatory to prevent exposure and ensure personal safety. The

following table summarizes the required PPE.
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PPE Category Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1] Handle with

impervious gloves.[2]

Respiratory Protection

No protective equipment is needed under

normal use conditions.[1] If necessary, use a

particle filter respirator.[1]

Hazard Identification and Precautionary Measures
(2R)-2-hydroxy-3-methylbutanoate is classified with the following hazard statement:

H319: Causes serious eye irritation.[3][4]

The following precautionary statements should be strictly followed:

Precautionary Code Description

P264 Wash skin thoroughly after handling.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2][3]

[4]

P337 + P313
If eye irritation persists: Get medical

advice/attention.
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Operational and Disposal Plan
A systematic approach to handling and disposal is crucial for safety and compliance. The

following workflow outlines the key steps from preparation to disposal.

Preparation

Handling & Storage

Spill & Emergency

Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE:
- Safety Goggles

- Impervious Gloves
- Lab Coat

Handle in a well-ventilated area

Proceed with experiment

Store in a dry, cool, and
well-ventilated place in a
tightly closed container

Collect waste in approved
waste disposal containers

After use

In case of spill, sweep up and
shovel into suitable containers

for disposal

First Aid:
- Eyes: Rinse with water for 15 mins

- Skin: Wash with soap and water
- Inhalation: Move to fresh air

Dispose of contents/container to an
approved waste disposal plant in
accordance with local regulations
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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